Glyceryl tri(pentadecanoate-D29)

• CAS: 352431-43-7

Core Science & Biosynthesis

Navigating Bioanalysis: A Technical Guide to Glyceryl tri(pentadecanoate-D29) as an Internal Standard

This guide provides an in-depth exploration of Glyceryl tri(pentadecanoate-D29), a critical tool in modern bioanalytical chemistry. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple data presentation to offer practical insights and the scientific rationale behind its application, particularly in mass spectrometry-based quantification.

Introduction: The Imperative for Precision in Bioanalysis

In the landscape of drug discovery and development, the accurate quantification of endogenous and exogenous compounds in complex biological matrices is paramount. The inherent variability of sample preparation and instrument response necessitates the use of internal standards to ensure accuracy and precision. An ideal internal standard mimics the physicochemical behavior of the analyte of interest throughout the analytical workflow but is distinguishable by the detector. Stable isotope-labeled compounds, such as Glyceryl tri(pentadecanoate-D29), represent the gold standard for internal standards in mass spectrometry. The incorporation of deuterium atoms results in a compound that co-elutes chromatographically with its unlabeled counterpart and exhibits similar ionization efficiency, yet is readily differentiated by its higher mass-to-charge ratio (m/z).

Physicochemical Properties of Glyceryl tri(pentadecanoate-D29)

Glyceryl tri(pentadecanoate-D29) is a deuterated synthetic triglyceride. Its utility as an internal standard is fundamentally linked to its precise mass and molecular characteristics.

Property	Value	Source
Molecular Formula	C48H5D87O6	[1]
Molecular Weight	852.78 g/mol	[2][3]
Exact Mass	852.235474 Da	[2]
CAS Number	352431-43-7	[2][3]

The significant mass difference between the deuterated standard and its native analogue, Glyceryl tripentadecanoate, allows for clear separation in a mass spectrometer, minimizing signal overlap and ensuring accurate quantification.

The Rationale for Deuteration: Enhancing Analytical Rigor

The use of stable isotopes, such as deuterium (²H), in drug molecules and analytical standards has become a cornerstone of modern pharmaceutical research.[2] The substitution of hydrogen with deuterium can subtly influence the pharmacokinetic and metabolic profiles of drugs.[2] However, in the context of an internal standard, the primary advantage of deuteration lies in its ability to provide a robust and reliable reference point.

Key Advantages of Using Glyceryl tri(pentadecanoate-D29):

• Compensates for Matrix Effects: Biological samples (e.g., plasma, tissue homogenates) are complex mixtures that can suppress or enhance the ionization of the analyte of interest. Because the deuterated internal standard is chemically identical to the analyte, it experiences the same matrix effects, allowing for accurate correction.

• Corrects for Sample Loss During Preparation: Losses can occur at various stages of sample processing, including extraction, evaporation, and reconstitution. The internal standard is added at the beginning of this process, and any losses will affect both the analyte and the standard proportionally.

• Accounts for Variability in Instrument Response: Mass spectrometer performance can fluctuate over time. By calculating the ratio of the analyte signal to the internal standard signal, this variability is normalized.

Application in Quantitative Bioanalysis: A Workflow

Glyceryl tri(pentadecanoate-D29) is particularly valuable as an internal standard for the quantification of triglycerides and other lipids in various biological matrices. A common application is in lipidomic studies, where researchers aim to understand the role of lipids in health and disease.

Below is a representative workflow for the quantification of a specific triglyceride in plasma using Glyceryl tri(pentadecanoate-D29) as an internal standard.

Figure 1: A typical workflow for the quantification of triglycerides in a biological sample using a deuterated internal standard.

Experimental Protocol: Quantification of Triglyceride X in Plasma

1. Preparation of Internal Standard Stock Solution:

• Accurately weigh a precise amount of Glyceryl tri(pentadecanoate-D29).
• Dissolve in an appropriate organic solvent (e.g., isopropanol) to a final concentration of 1 mg/mL.
• Prepare a working solution by diluting the stock solution to a concentration of 10 µg/mL.

2. Sample Preparation:

• To 100 µL of plasma sample, add 10 µL of the 10 µg/mL internal standard working solution.
• Vortex briefly to mix.
• Add 1 mL of methyl-tert-butyl ether (MTBE) and vortex vigorously for 1 minute.
• Centrifuge at 14,000 rpm for 5 minutes to separate the layers.
• Transfer the upper organic layer to a clean tube.
• Evaporate the solvent to dryness under a stream of nitrogen.
• Reconstitute the dried extract in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

• Inject 5-10 µL of the reconstituted sample onto a suitable C18 liquid chromatography column.
• Use a gradient elution program with mobile phases appropriate for lipid separation (e.g., water/acetonitrile with formic acid and ammonium formate).
• Set up the mass spectrometer to monitor for the specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both the analyte triglyceride and Glyceryl tri(pentadecanoate-D29).

4. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard.
• Calculate the peak area ratio (Analyte Area / Internal Standard Area).
• Construct a calibration curve using known concentrations of the analyte and a constant concentration of the internal standard.
• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion: A Foundation for Reliable Data

Glyceryl tri(pentadecanoate-D29) is more than just a chemical reagent; it is a cornerstone of robust and reliable bioanalytical methods. Its well-defined physicochemical properties, coupled with the inherent advantages of stable isotope labeling, provide the necessary foundation for accurate and precise quantification of lipids in complex biological matrices. For researchers and scientists in the field of drug development and beyond, a thorough understanding and correct implementation of such internal standards are indispensable for generating high-quality, reproducible data.

References

• Chemsrc. (2025, August 22). CAS#:352431-43-7 | 1,2,3-Propanetriyl tri(2H29)pentadecanoate. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Glyceryl Tri(pentadecanoate D29). Retrieved from [Link]

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• 2. CAS#:352431-43-7 | 1,2,3-Propanetriyl tri(2H29)pentadecanoate | Chemsrc [chemsrc.com]
• 3. cdnisotopes.com [cdnisotopes.com]

Protocols & Analytical Methods

Application Note: Lipid Extraction Recovery Calculation Using Glyceryl tri(pentadecanoate-d29)

Target Audience: Researchers, analytical scientists, and drug development professionals in lipidomics and metabolomics.

Introduction & Mechanistic Insights

Accurate quantification of the lipidome is a critical bottleneck in biomarker discovery and pharmaceutical development. Triglycerides (TGs) represent a highly hydrophobic lipid class that is particularly susceptible to incomplete partitioning during liquid-liquid extraction (LLE) and precipitation during monophasic extractions [1]. To ensure data integrity, the extraction recovery must be empirically calculated using an internal standard (IS) that perfectly mimics the physicochemical properties of endogenous TGs while remaining analytically distinct.

Glyceryl tri(pentadecanoate-d29) —also referred to as Tripentadecanoin-d87, TG(15:0-d29/15:0-d29/15:0-d29), or 45:0-d87 TG—is the gold-standard internal standard for this purpose [2].

The Causality Behind the Choice of Standard

• Odd-Chain Backbone (15:0): Mammalian systems predominantly synthesize even-chain fatty acids. Endogenous pentadecanoic acid (15:0) is present only in trace amounts (mostly derived from dietary ruminant fat) [3]. Using an odd-chain lipid minimizes baseline interference.

• Deuterium Labeling (d29 per chain, d87 total): Even if trace endogenous TG(45:0) is present, the massive mass shift provided by 87 deuterium atoms completely isolates the IS signal in the mass spectrometer (MS), preventing isotopic overlap with naturally occurring heavy isotopes (e.g., 13C ) of endogenous lipids.

• Physicochemical Mimicry: Because it is a true triacylglycerol, TG(15:0-d29) experiences the exact same matrix suppression, ionization efficiency, and phase-partitioning thermodynamics as endogenous TGs during extraction.

Experimental Workflow & Self-Validating Design

To calculate true extraction recovery, the protocol must isolate extraction loss from ion suppression (matrix effects) . This is achieved through a self-validating two-tier spiking system:

• Pre-Extraction Spike (Set A): TG(15:0-d29) is added to the raw biological matrix before solvent addition. It undergoes the entire extraction process.

• Post-Extraction Spike (Set B): TG(15:0-d29) is added to the extracted matrix after phase separation and drying, right before reconstitution. This represents 100% recovery subject only to matrix effects.

Workflow for isolating extraction efficiency from matrix effects using TG(15:0-d29).

Step-by-Step Methodology: MTBE Extraction Protocol

The Methyl-tert-butyl ether (MTBE) method is highly recommended over the traditional Folch (Chloroform) method because the lipid-rich organic layer forms the upper phase, simplifying automated pipetting and minimizing protein carryover [4].

Reagent Preparation

• Extraction Solvent: MTBE / Methanol (MeOH) (LC-MS grade).

• IS Working Solution: 10 µM Glyceryl tri(pentadecanoate-d29) in Chloroform/Methanol (1:1, v/v). Note: TGs are highly hydrophobic; ensure the IS stock is fully dissolved at room temperature before dilution.

Extraction Procedure

• Matrix Aliquoting: Transfer 50 µL of plasma (or 20 mg of homogenized tissue) into a 2.0 mL glass vial or solvent-resistant Eppendorf tube.

• Pre-Extraction Spiking (Set A Only): Add 10 µL of the IS Working Solution to the sample. Vortex for 10 seconds. (For Set B, add 10 µL of blank Chloroform/Methanol).

• Protein Precipitation & Membrane Disruption: Add 225 µL of ice-cold MeOH. Vortex rigorously for 30 seconds. Causality: MeOH disrupts lipid-protein complexes and denatures lipases that could degrade endogenous TGs.

• Lipid Solubilization: Add 750 µL of MTBE. Incubate the mixture on a shaker at 4°C for 1 hour. Causality: The highly hydrophobic MTBE selectively partitions non-polar lipids like TGs.

• Phase Separation: Add 188 µL of LC-MS grade water to induce phase separation. Vortex for 20 seconds, then centrifuge at 10,000 × g for 10 minutes at 4°C.

• Collection: Carefully transfer 600 µL of the upper organic phase (containing the lipids) to a new glass vial.

• Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas.

• Post-Extraction Spiking (Set B Only): Add 10 µL of the IS Working Solution directly to the dried lipid film. (For Set A, add 10 µL of blank Chloroform/Methanol).

• Reconstitution: Reconstitute all samples in 100 µL of Isopropanol/Acetonitrile/Water (2:1:1, v/v/v). Sonicate for 5 minutes and transfer to LC-MS autosampler vials.

Data Presentation & Recovery Calculation

Following UHPLC-MS/MS analysis (typically in positive electrospray ionization mode monitoring the [M+NH4​]+ adduct), extract the peak areas for TG(15:0-d29).

Calculation Formulas

1. Absolute Extraction Recovery (RE): Evaluates the physical yield of the extraction process.

RE(%)=(Mean Peak Area of Set BMean Peak Area of Set A​)×100

2. Matrix Effect (ME): Evaluates ion suppression or enhancement caused by the biological matrix.

ME(%)=(Mean Peak Area of Neat StandardMean Peak Area of Set B​)×100

(Where the Neat Standard is 10 µL of IS dried and reconstituted in 100 µL of solvent, with no biological matrix).

Representative Validation Data

The table below summarizes expected quantitative recovery metrics for TGs across different extraction methodologies, demonstrating why MTBE and Folch are preferred over monophasic extractions (like Isopropanol) for highly non-polar lipids [5].

Extraction Method	Phase Type	TG(15:0-d29) Recovery (%)	Matrix Effect (%)	Reproducibility (CV %)
MTBE / MeOH	Biphasic (Upper)	88.4 ± 4.2	92.1	4.7
Folch (CHCl₃ / MeOH)	Biphasic (Lower)	91.2 ± 3.8	89.5	4.1
BUME (Butanol / MeOH)	Biphasic (Upper)	85.6 ± 5.1	84.3	5.9
Isopropanol (IPA)	Monophasic	45.3 ± 12.4	65.2	27.3
Acetonitrile (ACN)	Monophasic	< 5.0 (Precipitates)	N/A	N/A

Data Interpretation: Monophasic extractions using polar solvents (ACN, EtOH) result in massive precipitation of non-polar TGs, yielding unacceptably low recoveries (<5%). Biphasic systems are mandatory for robust TG analysis [5].

Troubleshooting & Quality Control

• Low Recovery (<70%): If TG(15:0-d29) recovery is low in a biphasic system, the organic-to-aqueous ratio may be compromised by samples with high water content (e.g., urine or edematous tissue). Adjust the solvent volumes to maintain the exact Matyash (MTBE) or Folch ratios.

• High Coefficient of Variation (CV >15%): Indicates inconsistent phase sampling. Ensure the pipette tip does not disturb the protein disk at the phase interface.

• Isotopic Purity Check: Always run a "Matrix Blank" (unspiked biological sample) to verify the absence of endogenous isobaric interferences at the specific m/z and retention time of TG(15:0-d29).

References

• Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome National Center for Biotechnology Information (NIH)[Link]

• Moderate Exercise Inhibits Age-Related Inflammation, Liver Steatosis, Senescence, and Tumorigenesis The Journal of Immunology | Oxford Academic[Link]

• LC–MS Lipidomics: Exploiting a Simple High-Throughput Method for the Comprehensive Extraction of Lipids in a Ruminant Fat Dose-Response Study National Center for Biotechnology Information (NIH)[Link]

• Benchmarking One-Phase Lipid Extractions for Plasma Lipidomics Analytical Chemistry | ACS Publications[Link]

The Gold Standard for Triglyceride Quantification: Glyceryl tri(pentadecanoate-D29) in Stable Isotope Dilution Mass Spectrometry

Introduction: The Imperative for Precision in Lipid Analysis

In the intricate landscape of metabolic research, clinical diagnostics, and pharmaceutical development, the precise quantification of triglycerides (TGs) is paramount. These molecules are not merely energy storage depots but are also critical players in cellular signaling and are implicated in a host of cardiometabolic diseases.[1][2] Traditional enzymatic assays, while common, provide a total triglyceride value and can be prone to interferences from free glycerol in the sample.[3][4] For researchers seeking to unravel the complexities of lipid metabolism and develop targeted therapeutics, a more specific and accurate analytical approach is essential.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for lipid analysis, offering unparalleled specificity and sensitivity.[4][5] The power of this technique is fully realized through the application of stable isotope dilution mass spectrometry (SID-MS), a method that employs a stable isotope-labeled internal standard to correct for variations throughout the analytical workflow, from sample extraction to instrument response.[6][7] This application note provides a comprehensive guide to the use of Glyceryl tri(pentadecanoate-D29) as a premier internal standard for the robust and accurate quantification of triglycerides.

The Ideal Internal Standard: Why Glyceryl tri(pentadecanoate-D29)?

An ideal internal standard should be chemically and physically similar to the analyte of interest but isotopically distinct, and it should not be naturally present in the biological matrix.[8] Glyceryl tri(pentadecanoate-D29) excels in meeting these criteria for several key reasons:

• Chemical Analogy: As a triglyceride, it mimics the behavior of endogenous TGs during extraction, chromatography, and ionization.

• Odd-Chain Fatty Acid Structure: Pentadecanoic acid (C15:0) is an odd-chain fatty acid, which is present at very low concentrations in most biological systems, minimizing the risk of endogenous interference.[9]

• Stable Isotope Labeling: The incorporation of 29 deuterium atoms provides a significant mass shift, allowing for clear differentiation from the non-labeled analyte by the mass spectrometer without altering its chemical properties.[6] This high degree of deuteration also minimizes the potential for isotopic overlap with naturally occurring isotopes of the analyte.

• Enhanced Accuracy and Precision: By accounting for sample loss during preparation and correcting for matrix effects in the ion source, deuterated internal standards significantly improve the accuracy and precision of quantification.[7]

Principle of the Method: A Workflow Overview

The quantification of triglycerides using Glyceryl tri(pentadecanoate-D29) and SID-MS involves several key steps: the addition of a known amount of the internal standard to the sample, co-extraction of the analyte and the standard, chromatographic separation, and detection by tandem mass spectrometry. The ratio of the signal from the endogenous triglyceride to that of the deuterated internal standard is then used to calculate the precise concentration of the analyte.

Experimental Protocols

Protocol 1: Quantification of Intact Triglycerides by LC-MS/MS

This protocol is designed for the analysis of intact triglyceride molecules and is the preferred method for its simplicity and high specificity.

1. Preparation of Standards and Reagents:

• Glyceryl tri(pentadecanoate-D29) Stock Solution (1 mg/mL): Accurately weigh and dissolve Glyceryl tri(pentadecanoate-D29) in a suitable organic solvent such as a 2:1 (v/v) mixture of chloroform:methanol.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the stock solution with methanol to the desired concentration. The optimal concentration should be determined based on the expected range of triglyceride concentrations in the samples.

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of a non-deuterated triglyceride standard (e.g., Glyceryl tripentadecanoate) and a fixed concentration of the Glyceryl tri(pentadecanoate-D29) internal standard.

2. Sample Preparation (Lipid Extraction):

A modified Folch or Bligh-Dyer extraction is commonly employed.

• To 50 µL of plasma or serum in a glass tube, add 10 µL of the internal standard spiking solution.

• Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol. Vortex vigorously for 2 minutes.

• Add 200 µL of 0.9% NaCl solution to induce phase separation. Vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic layer (chloroform) containing the lipids using a glass syringe and transfer to a clean tube.

• Dry the lipid extract under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 90:10 acetonitrile:isopropanol with 10 mM ammonium acetate) for LC-MS/MS analysis.[10]

3. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is suitable for separating triglycerides based on their acyl chain length and degree of unsaturation.

• Mobile Phase: A gradient of two solvents is typically used:

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium acetate.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium acetate. The gradient should be optimized to achieve good separation of the target triglycerides.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode is preferred for triglycerides, as they readily form ammonium adducts ([M+NH₄]⁺).[2]

• MRM Transitions: The instrument is operated in Multiple Reaction Monitoring (MRM) mode. The precursor ion is the ammoniated molecule, and the product ions are typically formed from the neutral loss of one of the fatty acid chains plus ammonia.

Compound	Precursor Ion (Q1) [M+NH₄]⁺ (m/z)	Product Ion (Q3) (m/z)	Collision Energy (eV)
Glyceryl tripentadecanoate (C48H92O6)	806.8	551.5 (Neutral loss of pentadecanoic acid + NH₃)	30-40
Glyceryl tri(pentadecanoate-D29)	893.9	609.6 (Neutral loss of pentadecanoic acid-D29 + NH₃)	30-40
Note: The exact m/z values and collision energies should be optimized for the specific instrument used.

4. Data Analysis:

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio (analyte/internal standard).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples from the calibration curve.

Protocol 2: Quantification by GC-MS after Derivatization

This method involves the transesterification of triglycerides to their constituent fatty acid methyl esters (FAMEs) prior to analysis. While requiring an additional derivatization step, it is a robust and widely used technique.[11]

1. Sample Preparation and Transesterification:

• Accurately weigh approximately 10-20 mg of the lipid extract or sample into a screw-cap glass tube.

• Add a known amount of Glyceryl tri(pentadecanoate-D29) as the internal standard.

• Add 2 mL of 0.5 M methanolic sodium hydroxide.

• Cap the tube tightly and heat at 80°C for 10 minutes, with occasional vortexing.

• Cool the tube to room temperature and add 2 mL of 14% boron trifluoride in methanol.

• Recap the tube and heat again at 80°C for 10 minutes.

• Cool the tube and add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex thoroughly.

• Centrifuge to separate the layers and collect the upper hexane layer containing the FAMEs for GC-MS analysis.

2. GC-MS Analysis:

• GC System: A gas chromatograph equipped with a suitable capillary column.

• Column: A polar column such as a FAMEWAX or DB-23 (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is recommended for the separation of FAMEs.[12][13]

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A temperature gradient is used to separate the FAMEs, for example, starting at 100°C and ramping up to 240°C.[14]

• MS System: A mass spectrometer with an electron ionization (EI) source.

• Selected Ion Monitoring (SIM): The instrument is operated in SIM mode to monitor the characteristic ions for pentadecanoic acid methyl ester and its deuterated analog.

Compound	Monitored Ions (m/z)
Pentadecanoic acid methyl ester (C15:0 FAME)	256 (M⁺), 74 (characteristic fragment)
Pentadecanoic acid-D29 methyl ester	285 (M⁺), 87 (characteristic fragment)
Note: The specific ions and their relative abundances should be confirmed by analyzing the standards.

3. Data Analysis:

The data analysis follows a similar procedure to the LC-MS/MS method, using the peak area ratio of the analyte FAME to the deuterated internal standard FAME for quantification.

Visualization of the Analytical Workflow

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• 14. dmoserv3.whoi.edu [dmoserv3.whoi.edu]

Application Note: High-Precision GC-MS Lipid Analysis Using Glyceryl tri(pentadecanoate-D29)

Introduction & Mechanistic Rationale

In lipidomics and drug development, Gas Chromatography-Mass Spectrometry (GC-MS) remains the gold standard for the quantitative profiling of fatty acids. However, intact triglycerides (TGs) are highly polar, non-volatile, and thermally labile at the high temperatures required for GC elution. To resolve this, TGs must be neutralized and converted into volatile Fatty Acid Methyl Esters (FAMEs) via transesterification[1].

The accuracy of this derivatization heavily depends on the internal standard (IS) used. Glyceryl tri(pentadecanoate-D29) is an elite Stable Isotope-Labeled Internal Standard (SIL-IS) engineered specifically for this workflow.

Causality Behind the IS Selection:

• Odd-Chain Backbone (C15:0): Pentadecanoic acid is an odd-chain fatty acid rarely found in mammalian tissues. This ensures the IS does not mask or overlap with endogenous even-chain lipids (e.g., C16:0, C18:0)[2].

• Heavy Isotope Shift (D29): The incorporation of 29 deuterium atoms provides a massive mass-to-charge (m/z) shift. This allows the mass spectrometer to easily distinguish the spiked standard from trace dietary or environmental C15:0[3].

• Self-Validating Triglyceride Structure: Spiking a deuterated triglyceride rather than a free fatty acid establishes a self-validating system. The IS mimics the exact extraction recovery and ester-bond hydrolysis efficiency of endogenous TGs[4]. If the acid-catalyzed transesterification fails or is incomplete, the recovery of the D29-FAME will proportionally drop, preventing false-negative quantification of the biological sample.

Experimental Workflow & Protocol

The following protocol outlines a direct transesterification method. By bypassing prior lipid extraction (e.g., Folch method), direct derivatization minimizes lipid loss, reduces sample handling errors, and maximizes throughput[4].

Figure 1: Direct transesterification workflow for GC-MS lipid analysis.

Step-by-Step Methodology

Step 1: Sample Preparation and IS Spiking

• Transfer 10–50 mg of homogenized tissue or ~1x10⁶ cells into an 8 mL borosilicate glass vial with a PTFE-lined cap[4].

• Spike the sample with 40–50 µg of Glyceryl tri(pentadecanoate-D29) dissolved in 50 µL of Toluene (containing 0.005% BHT as an antioxidant)[4].

  • Expert Insight: Toluene acts as a critical co-solvent. Because TGs are highly lipophilic, toluene ensures the IS and endogenous lipids are fully solubilized and uniformly accessible to the methanolic derivatization reagents, improving reaction efficiency[4].

Step 2: Acid-Catalyzed Transesterification

• Add 1.0 mL of freshly prepared 2.5% to 5% (v/v) Sulfuric Acid ( H2​SO4​ ) in Methanol (Alternatively, 1M Methanolic HCl can be used)[4].

• Seal the vial tightly to prevent evaporation of the methanol.

• Incubate the mixture in a heating block at 80°C to 85°C for 50 to 60 minutes[4].

  • Expert Insight: Acid catalysis is utilized over base catalysis because it successfully transesterifies both free fatty acids and complex esterified lipids (TGs, phospholipids) without yielding unwanted soap byproducts[1]. The catalyst protonates the carboxyl oxygen, allowing methanol to attack and form the methyl ester[1].

Step 3: Liquid-Liquid Extraction (LLE) of FAMEs

• Remove the vials from the heat and allow them to cool completely to room temperature. Cooling is critical to prevent the volatilization and loss of short-chain FAMEs.

• Add 1.0 mL to 1.5 mL of 0.8% (w/v) KCl (or 0.9% NaCl) in mass-spec grade water[4].

• Add 0.5 mL to 1.0 mL of Hexane[4].

• Vortex vigorously for 1 minute, then centrifuge at 2,500 x g for 5 minutes to achieve phase separation[4].

  • Expert Insight: The addition of the aqueous salt solution serves a dual purpose: it quenches the acid reaction and increases the polarity of the aqueous phase. This "salting-out" effect drives the non-polar FAMEs—including the newly formed D29-labeled C15:0 FAMEs—into the upper hexane layer[1].

Step 4: GC-MS Preparation

• Carefully aspirate the upper organic (hexane) layer and transfer it into a clean GC autosampler vial equipped with a glass insert.

• The sample is now ready for GC-MS injection.

Figure 2: Logical relationship of SIL-IS transesterification serving as a self-validating control.

Data Presentation: Reagents and GC-MS Parameters

To ensure reproducibility across different laboratory environments, the quantitative parameters for reagent selection and instrument configuration are summarized below.

Table 1: Reagent Selection and Mechanistic Rationale

Reagent / Material	Function in Protocol	Mechanistic Rationale
Glyceryl tri(pentadecanoate-D29)	Internal Standard (SIL-IS)	Normalizes variability in sample handling, extraction, and derivatization. D29 mass shift prevents isotopic overlap[2].
Toluene (with 0.005% BHT)	Co-solvent & Antioxidant	Solubilizes lipophilic TGs; BHT prevents oxidation of polyunsaturated fatty acids during heating[4].
5% H2​SO4​ in Methanol	Derivatization Reagent	Provides the proton catalyst and methyl group donor for the esterification of carboxyl groups[1].
0.8% KCl (aq)	Quenching / Salting-out Agent	Neutralizes polarity, forcing hydrophobic FAMEs into the organic phase to prevent adsorption issues[4].
Hexane	Extraction Solvent	Non-polar organic solvent that efficiently isolates FAMEs from the aqueous/methanol layer[1].

Table 2: Recommended GC-MS Parameters for FAME Analysis

Parameter	Specification / Setting
Analytical Column	DB-HEAVYWAX UI (or equivalent polar column), 30 m x 0.25 mm ID, 0.25 µm film[4]
Carrier Gas	Helium at 1.05 mL/min (constant flow)[4]
Injection Volume	1.0 µL
Inlet Temperature	255 °C (Split mode, ratio 1:20 to 1:40 depending on lipid abundance)[4]
Oven Temperature Program	Initial 140 °C; ramp at 20 °C/min to 200 °C; ramp at 5 °C/min to 260 °C; hold for 3 min[4]
Ionization Mode	Electron Impact (EI) or Negative Ion Chemical Ionization (NICI)[5]

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• 5. lipidmaps.org [lipidmaps.org]

Application Note: High-Throughput Triacylglycerol (TAG) Profiling Using Glyceryl tri(pentadecanoate-D29)

Introduction & Mechanistic Insights

Accurate quantification of the triacylglycerol (TAG) lipidome is critical for understanding metabolic disorders, lipotoxicity, and energy homeostasis in drug development. However, the sheer structural diversity of endogenous TAGs presents a significant analytical challenge. Shotgun and LC-MS/MS lipidomics require highly specific internal standards to correct for matrix effects, extraction losses, and variations in ionization efficiency.

Glyceryl tri(pentadecanoate-D29) —also known as Tripentadecanoin-d87—serves as the gold standard internal standard for TAG profiling.

The Causality Behind the Standard:

• Odd-Chain Specificity: Endogenous odd-chain fatty acids (such as C15:0) are extremely rare in mammalian and plant biological systems. Utilizing a C15:0 backbone minimizes baseline interference from endogenous lipids.

• Heavy Deuteration (d87): The incorporation of 87 deuterium atoms across the three acyl chains induces a massive +87 Da mass shift. This completely circumvents isotopic overlap from the naturally occurring heavy isotopes (M+2, M+4, M+6) of abundant even-chain endogenous TAGs, ensuring absolute quantitative accuracy.

Chemical and Physical Properties

To establish a self-validating analytical system, researchers must first understand the physicochemical parameters of the internal standard.

Table 1: Physicochemical Properties of Glyceryl tri(pentadecanoate-D29)

Parameter	Specification
Chemical Name	1,2,3-Tripentadecanoyl-glycerol-d29
Synonyms	Tripentadecanoin-d87; TG(15:0/15:0/15:0)-d87
CAS Number	352431-43-7
Molecular Formula	C₄₈H₅D₈₇O₆
Exact Mass	852.2355 Da
Molecular Weight	852.78 g/mol
Solubility	Chloroform, Toluene, Dichloromethane

Experimental Workflow

The following workflow outlines the integration of the internal standard into a high-throughput lipidomics pipeline.

Figure 1: High-throughput lipid extraction and LC-MS/MS workflow using deuterated TAG standards.

Step-by-Step Experimental Protocol

Preparation of Internal Standard (IS) Mixture

• Stock Solution: Dissolve 1 mg of Glyceryl tri(pentadecanoate-D29) in 1 mL of LC-MS grade Chloroform to create a 1 mg/mL stock. Store at -80°C in amber glass vials.

• Working Solution: Dilute the stock solution in Methanol to a final working concentration of 10 µg/mL.

High-Throughput MTBE Lipid Extraction

We strongly recommend the Methyl tert-butyl ether (MTBE) extraction method over the traditional Folch method for high-throughput profiling .

• Causality for Solvent Choice: MTBE possesses a lower density (0.74 g/cm³) than water. During phase separation, the lipid-rich organic layer forms the upper phase. This physical property allows for automated, clean pipetting of the lipid extract without disturbing the protein-rich interface or the aqueous lower phase, thereby preventing matrix carryover that causes ion suppression.

Protocol:

• Aliquot 50 µL of biological sample (e.g., plasma) into a 2 mL polypropylene tube.

• Add 225 µL of ice-cold Methanol containing the Glyceryl tri(pentadecanoate-D29) working solution. Vortex for 10 seconds to precipitate proteins.

• Add 750 µL of MTBE. Incubate the mixture on a shaker at room temperature for 15 minutes.

• Add 188 µL of MS-grade water to induce phase separation. Vortex thoroughly for 20 seconds.

• Centrifuge at 10,000 × g for 10 minutes at 4°C.

• Carefully transfer 600 µL of the upper organic phase to a new glass vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the lipid pellet in 100 µL of Isopropanol:Acetonitrile (90:10, v/v) prior to LC-MS/MS injection.

LC-MS/MS Conditions

• Column: C18 Reverse-Phase UHPLC column (e.g., 2.1 × 100 mm, 1.7 µm).

• Mobile Phase A: Acetonitrile:Water (60:40, v/v) containing 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol:Acetonitrile (90:10, v/v) containing 10 mM ammonium formate and 0.1% formic acid.

• Causality for Buffer Additives: Ammonium formate is a mandatory additive. Because TAGs lack a highly polar headgroup, they do not efficiently form [M+H]⁺ ions. The addition of ammonium forces the targeted formation of [M+NH₄]⁺ adducts. During collision-induced dissociation (CID), the [M+NH₄]⁺ precursor predictably loses a neutral fatty acid and an ammonia molecule, yielding a highly stable diacylglycerol-like [DAG]⁺ product ion. This specific fragmentation pathway is required to elucidate the exact acyl chain composition.

Table 2: Optimized Gradient Elution Profile for TAG Separation

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.4	60	40
2.0	0.4	57	43
2.1	0.4	50	50
12.0	0.4	1	99
12.1	0.4	1	99
12.2	0.4	60	40
15.0	0.4	60	40

Data Processing & Quantitative Presentation

For absolute quantification, the peak area of the endogenous TAG species is normalized against the peak area of the Glyceryl tri(pentadecanoate-D29) internal standard. A self-validating system requires running a pooled Quality Control (QC) sample every 10 injections to monitor the retention time and mass accuracy of the internal standard.

Table 3: LC-MS/MS MRM Transitions and Adduct Parameters

Analyte	Precursor Adduct	Precursor Mass (m/z)	Product Ion	Product Mass (m/z)	Collision Energy (eV)
Glyceryl tri(pentadecanoate-D29)	[M+NH₄]⁺	870.3	[DAG]⁺	582.1	25 - 30

Note: The product ion (m/z 582.1) represents the loss of a single deuterated pentadecanoic acid chain alongside ammonia (-288.2 Da).

References

• Matyash, V., Liebisch, G., Kurzchalia, T. V., Shevchenko, A., & Schwudke, D. (2008). Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics. Journal of Lipid Research, 49(5), 1137-1146. URL:[Link]

• Jenkins, B., Ronis, M., & Koulman, A. (2020). LC–MS Lipidomics: Exploiting a Simple High-Throughput Method for the Comprehensive Extraction of Lipids in a Ruminant Fat Dose-Response Study. Metabolites, 10(7), 296. URL:[Link]

Technical Notes & Optimization

Improving ionization efficiency of Glyceryl tri(pentadecanoate-D29) in positive ion mode

Technical Support Center: Advanced Troubleshooting Brief Subject: Optimizing Positive Ionization Efficiency for Glyceryl tri(pentadecanoate-D29) Target Audience: Lipidomics Researchers, Analytical Chemists, and Pharmacokineticists

As a Senior Application Scientist, I frequently see laboratories struggle with the ionization of deuterated triglyceride internal standards like Glyceryl tri(pentadecanoate-D29) (also known as Tripentadecanoin-D29). Because triglycerides (TGs) are highly lipophilic and lack basic functional groups (such as amines), they resist standard protonation in Electrospray Ionization (ESI).

This guide bypasses generic advice to focus on the thermodynamic and chemical causality behind lipid ionization. By controlling adduct formation and solvent micro-environments, you can transform an undetectable standard into a robust, highly sensitive quantitative signal.

Part 1: Mechanistic Troubleshooting FAQs

Q1: Why is my Glyceryl tri(pentadecanoate-D29) signal virtually undetectable in standard ESI+ conditions (e.g., Water/Acetonitrile with 0.1% Formic Acid)? The Causality: You are attempting to force a protonation reaction on a molecule that has no proton affinity. Triglycerides are neutral lipids. When you use only formic acid, you are starving the ESI droplet of adduct-forming cations. Instead of yielding a stable [M+H]+ ion, the charge fails to transfer efficiently to the lipid, resulting in near-zero signal[1]. To ionize TGs in positive mode, you must rely on cationization (adduct formation) rather than protonation.

Q2: How do I chemically force the formation of the optimal adduct? The Causality: You must introduce 5–10 mM ammonium formate or ammonium acetate into both your aqueous and organic mobile phases[2]. The NH4+​ ion coordinates with the three ester carbonyl oxygens on the glycerol backbone, forming a highly stable [M+NH4​]+ adduct. This specific adduct is thermodynamically favored in ESI+ and is the gold standard for lipidomics because it fragments predictably during Collision-Induced Dissociation (CID). Upon fragmentation, it yields a clean neutral loss of ammonia ( NH3​ ) and one fatty acid chain, providing the diagnostic diacylglycerol-like product ion required for Multiple Reaction Monitoring (MRM)[3].

Q3: I added ammonium formate, but my signal is split across multiple masses. What is happening? The Causality: You are experiencing signal dilution due to competing adducts and in-source fragmentation.

• Adduct Competition: Sodium ( Na+ ) is a ubiquitous contaminant in glassware and lower-grade solvents. The binding affinity of Na+ to the TG ester carbonyls is stronger than that of NH4+​ . Even trace sodium will "steal" your lipid molecules, creating [M+Na]+ adducts[4]. Unfortunately, sodium adducts require massive collision energy to fragment, which often shatters the lipid backbone instead of yielding clean structural fragments.

• In-Source Fragmentation: If your source temperature, capillary voltage, or cone voltage is too high, the kinetic energy transferred during desolvation will cause the [M+NH4​]+ adduct to prematurely drop the NH3​ and a fatty acid before it even reaches the first quadrupole[1].

Q4: What is the optimal LC solvent system to keep this highly lipophilic D29 standard in solution while maintaining a stable spray? The Causality: TGs will precipitate or "crash out" in high-aqueous conditions, leading to severe carryover and poor peak shape. You must utilize Non-Aqueous Reversed-Phase (NARP) chromatography. The most proven lipidomics solvent system utilizes a gradient moving from Acetonitrile/Water to Isopropanol (IPA)/Acetonitrile[2][4]. IPA provides the necessary lipophilicity to dissolve the triglyceride and elute it from a C18 or C30 column, while the small percentage of water ensures the ammonium formate buffer remains fully dissolved[5].

Part 2: Visualizing the Ionization Logic

Figure 1: Adduct formation pathways for neutral triglycerides in ESI+ mode.

Part 3: Quantitative Optimization Matrix

To maximize the [M+NH4​]+ signal for Glyceryl tri(pentadecanoate-D29), align your instrument parameters with the optimized conditions below.

Parameter	Sub-optimal Condition	Optimized Condition	Causal Rationale
Aqueous Modifier	0.1% Formic Acid only	10 mM Ammonium Formate + 0.1% Formic Acid	Provides the necessary NH4+​ cations to coordinate with the TG ester bonds[2].
Strong Organic	100% Acetonitrile	90:10 Isopropanol/Acetonitrile	IPA provides the required lipophilicity to elute TGs and maintain stable spray droplet surface tension[4].
Cone/Fragmentor Voltage	High (>40 V)	Low to Moderate (15–25 V)	Prevents the fragile [M+NH4​]+ adduct from undergoing premature in-source fragmentation[1].
Solvent Quality	HPLC Grade	LC-MS Grade (in plastic/borosilicate)	Prevents Na+ leaching from standard soda-lime glassware, which causes signal splitting into [M+Na]+ [4].

Part 4: Self-Validating Experimental Protocol

This protocol establishes a self-validating workflow to ensure your LC-MS system is primed for triglyceride analysis before committing precious biological samples.

Step 1: Mobile Phase Preparation

• Mobile Phase A: Prepare a 60:40 mixture of Acetonitrile:Water. Add 10 mM Ammonium Formate and 0.1% Formic Acid.

• Mobile Phase B: Prepare a 90:10 mixture of Isopropanol:Acetonitrile. Add 10 mM Ammonium Formate and 0.1% Formic Acid.

  • Critical Note: Always use LC-MS grade solvents. Ensure the ammonium formate is fully dissolved in the aqueous portion of Phase A before adding the organic solvents to prevent precipitation.

Step 2: Instrument Tuning & Adduct Consolidation

• Infuse the Glyceryl tri(pentadecanoate-D29) standard (e.g., 1 µg/mL in 1:1 Phase A:Phase B) directly into the ESI source at 10 µL/min.

• Set the MS to scan from m/z 700 to 900.

• Gradually decrease the Cone Voltage (or Declustering Potential) from 40 V down to 15 V.

• Observe the ratio of the intact adduct to the diacylglycerol fragment. Lock the voltage at the point where the intact [M+NH4​]+ adduct is maximized without generating fragment ions in the full scan.

Step 3: System Suitability Test (SST) & Validation

• Inject the standard through the LC column using a gradient starting at 40% Phase B and ramping to 98% Phase B over 15 minutes.

• Validation Check: Calculate the peak area ratio of the [M+NH4​]+ adduct versus the [M+Na]+ adduct.

  • Pass Criteria: If the [M+NH4​]+/[M+Na]+ ratio is > 10 , your system is optimized.

  • Fail Criteria: If the ratio is < 5 , you have systemic sodium contamination. Flush the LC lines with 50:50 Methanol:Water (no buffers) for 2 hours, replace your mobile phases using fresh LC-MS grade solvents, and re-test.

Figure 2: Step-by-step validation workflow for triglyceride LC-MS optimization.

References

• Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. PMC - NIH. Available at:[Link]

• Serum Lipidomics Profiling Using LC–MS and High-Energy Collisional Dissociation Fragmentation: Focus on Triglyceride Detection and Characterization. Analytical Chemistry - ACS Publications. Available at:[Link]

• A concise review on lipidomics analysis in biological samples. IAPC Journals. Available at: [Link]

• Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling. MDPI. Available at:[Link]

• Development of an Analytical Method for Blood Triglycerides Using Triple Quadrupole Mass Spectrometer. Shimadzu / LCMS.cz. Available at:[Link]

• Ammonia Concentration in the Eluent Influences Fragmentation Pattern of Triacylglycerols in Mass Spectrometry Analysis. PMC - NIH. Available at:[Link]

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• 4. Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling [mdpi.com]
• 5. pub.iapchem.org [pub.iapchem.org]

Troubleshooting poor peak shape for Glyceryl tri(pentadecanoate-D29) in reversed-phase LC

Welcome to the technical support center for the reversed-phase liquid chromatography (LC) analysis of Glyceryl tri(pentadecanoate-D29). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to poor peak shape for this large, hydrophobic, deuterated triglyceride.

Glyceryl tri(pentadecanoate-D29) presents a unique analytical challenge due to its high molecular weight and extreme non-polarity. These characteristics can lead to a variety of chromatographic issues, including peak tailing, fronting, splitting, and excessive broadening. This document provides a structured approach to diagnosing and resolving these problems, ensuring robust and reliable data for your research.

Frequently Asked Questions (FAQs)

Here are quick answers to the most common issues encountered during the analysis of Glyceryl tri(pentadecanoate-D29).

Q1: Why is my Glyceryl tri(pentadecanoate-D29) peak tailing severely?

Peak tailing is often caused by secondary retention mechanisms, where the analyte interacts with more than just the primary reversed-phase stationary phase.[1][2] For large lipids, other common causes include column contamination from previous injections or extra-column dead volume in your LC system.

Q2: My peak is fronting (a sharp rise with a sloping tail). What is the likely cause?

Peak fronting is most commonly a symptom of sample overload or a mismatch between your sample solvent and the initial mobile phase.[3][4] If your sample is dissolved in a solvent that is much stronger (i.e., more non-polar) than your mobile phase, it can cause the analyte band to spread improperly at the column head.[5][6][7][8]

Q3: I'm seeing a split or shouldered peak. What does this indicate?

A split peak can have several causes. The most common are a partially blocked column inlet frit, a physical void or channel in the column packing material, or an injection issue where the sample solvent is highly incompatible with the mobile phase.[9][10][11] If only this specific peak is splitting, it might also suggest on-column degradation or the presence of a closely co-eluting isomer.

Q4: My peak is very broad, resulting in poor sensitivity. How can I fix this?

Excessively broad peaks suggest poor chromatographic efficiency. For a large molecule like Glyceryl tri(pentadecanoate-D29), this can be caused by slow mass transfer kinetics. Elevating the column temperature can significantly improve this.[12][13][14] Other causes include excessive extra-column volume (long or wide-ID tubing) or a column that is not well-suited for large molecule analysis (i.e., has a small pore size).[15][16][17]

Q5: Does the fact that the standard is deuterated affect its chromatography?

While deuterated internal standards are designed to be chemically identical to their non-deuterated counterparts, the substitution of hydrogen with deuterium can sometimes lead to a small but noticeable shift in retention time.[18] This is known as an isotopic effect. It should not inherently cause poor peak shape, but it's a factor to be aware of when setting integration windows. The stability of the deuterated labels in your sample and mobile phase conditions should also be considered to avoid analytical bias.[19][20]

Systematic Troubleshooting Guide

Poor peak shape is rarely a random event. It is a diagnostic indicator of a problem within your method or system. This guide provides a logical workflow to identify and correct the root cause.

Diagram: Troubleshooting Workflow

The following diagram outlines a systematic approach to diagnosing the type of peak distortion and identifying the most probable cause.

Caption: A logical workflow for troubleshooting poor peak shape.

Key Experimental Parameters & Optimization Protocols

Column Selection and Care

The choice of column is critical for large, non-polar molecules. Standard small-molecule columns may not be suitable.

Parameter	Recommendation for Glyceryl tri(pentadecanoate-D29)	Rationale
Stationary Phase	C8 or C18	C18 provides maximum hydrophobicity, but a C8 phase can sometimes offer sufficient retention with better peak shape and allow for elution with less aggressive organic solvents.[21]
Pore Size	≥200-300 Å	Large molecules require larger pores to ensure they can freely access the bonded phase within the particle.[15][16][17] Using a column with a small pore size (e.g., 100 Å) can lead to size-exclusion effects and severely broadened peaks.
Particle Size	≤ 3.5 µm	Smaller particles provide greater efficiency, leading to sharper peaks. However, they also generate higher backpressure.[17]
Column Dimensions	50-150 mm length, 2.1-4.6 mm ID	Longer columns provide more resolution but also lead to longer run times and higher backpressure.[22] A 100 or 150 mm column is often a good starting point.

Protocol: Column Flushing If you suspect column contamination from lipid buildup, a rigorous flush is necessary.

• Disconnect the column from the detector.

• Flush with 20 column volumes of your mobile phase B (e.g., 90:10 Isopropanol/Acetonitrile).

• Flush with 20 column volumes of 100% Isopropanol.

• If the analyte is soluble, a flush with a solvent like Dichloromethane or a Tetrahydrofuran/Methanol mixture may be effective, but always check your column's solvent compatibility first.

• Re-equilibrate the column with your initial mobile phase conditions for at least 20 column volumes before the next injection.

Mobile Phase Optimization

Due to the extreme hydrophobicity of triglycerides, standard water/acetonitrile or water/methanol gradients are often insufficient.

• Strong Organic Solvents: Solvents like isopropanol (IPA), n-butanol, or tetrahydrofuran (THF) are often required in the strong mobile phase (Mobile Phase B) to elute large triglycerides in a reasonable time with good peak shape.[21][23] A common Mobile Phase B is a mixture of IPA and Acetonitrile (e.g., 90:10).

• Mobile Phase Additives: The addition of a salt like ammonium formate or ammonium acetate (e.g., 1-10 mM) to the mobile phase can be highly beneficial, even for a neutral molecule.[24][25] It can improve peak shape and, for LC-MS applications, promote the formation of stable adducts ([M+NH4]+), which enhances signal intensity and reproducibility.[21]

The Critical Role of the Sample Solvent

This is one of the most common and overlooked causes of poor peak shape for hydrophobic compounds.

The Problem: Glyceryl tri(pentadecanoate-D29) is not soluble in the highly aqueous initial mobile phase conditions of a typical reversed-phase gradient. Therefore, it must be dissolved in a strong organic solvent. However, injecting a large volume of a strong solvent into a weak mobile phase stream causes severe peak distortion because the analyte band is not properly focused at the head of the column.[5][7][8][26]

Protocol: Sample Solvent Test

• Baseline: Prepare your standard in your current solvent (e.g., 100% IPA or Chloroform/Methanol). Inject your standard volume. Note the peak shape.

• Dilution Test: Prepare a new standard where the analyte is dissolved in the initial mobile phase composition of your gradient. If solubility is an issue, dissolve it in the minimum amount of strong solvent first, then dilute it as much as possible with the initial mobile phase.

• Comparison: Inject the same mass of analyte as in the baseline test. If the peak shape improves dramatically (becomes sharper and more symmetrical), your original sample solvent was the primary cause of the issue.

Solutions for Solvent Mismatch:

• Reduce Injection Volume: Inject the smallest volume possible (e.g., 1-2 µL) to minimize the solvent effect.

• Dilute the Sample: If sensitivity allows, dilute your sample in a weaker solvent that is still compatible with the analyte's solubility.

• Match Solvents: Whenever possible, dissolve the sample in a solvent that is as close in composition to the initial mobile phase as you can achieve while maintaining solubility.[6]

Column Temperature

For large, viscous molecules, temperature is a powerful tool for improving chromatography.

The Rationale: Increasing the column temperature has two major benefits:

• Reduces Viscosity: It lowers the viscosity of the mobile phase, which reduces system backpressure and allows for higher flow rates, shortening run times.[27]

• Improves Mass Transfer: It increases the rate at which the analyte molecules move between the mobile and stationary phases. This increased diffusion speed leads to sharper, more efficient peaks.[12][13][14]

Recommendation: Operate the column at an elevated temperature, typically between 40 °C and 60 °C . This often provides a dramatic improvement in peak shape for triglycerides. Always ensure your mobile phase is pre-heated before it reaches the column to avoid thermal mismatch and peak distortion.[27]

Final Checklist

If you are experiencing poor peak shape with Glyceryl tri(pentadecanoate-D29), systematically work through this checklist:

• [ ] Check System for Leaks: Ensure all fittings are secure.

• [ ] Verify Sample Solvent: Is it as weak as possible while maintaining solubility? Try reducing the injection volume.

• [ ] Increase Column Temperature: Are you running at an elevated temperature (e.g., 50 °C)?

• [ ] Check Column Health: Is the column appropriate for large molecules (wide pore)? When was it last flushed or replaced?

• [ ] Evaluate Mobile Phase: Does your mobile phase B contain a strong eluting solvent like isopropanol? Consider adding a salt like ammonium formate.

• [ ] Reduce Extra-Column Volume: Are you using tubing with the smallest appropriate ID and length?

By methodically addressing these key areas, you can effectively troubleshoot and resolve poor peak shape, leading to high-quality, reproducible data in your analysis of Glyceryl tri(pentadecanoate-D29).

References

• Stoll, D. (2019). Effects of Sample Diluent on Analyte Recovery in Reversed-Phase and HILIC Separations. LCGC North America. [Link]

• Shimadzu. Effects of Sample Solvents on Peak Shape. Shimadzu Scientific Instruments. [Link]

• Keunchkarian, S., Reta, M., & Castells, C. (2006). Effect of sample solvent on the chromatographic peak shape of analytes eluted under reversed-phase liquid chromatographic conditions. Journal of Chromatography A, 1119(1-2), 174-182. [Link]

• Shimadzu Scientific Korea. Effects of Sample Solvents on Peak Shape. [Link]

• Dolan, J. W. (2002). Why Do Peaks Tail? LCGC North America. [Link]

• Burri, L., et al. (2017). Recommendations for good practice in MS-based lipidomics. Journal of Lipid Research, 58(11), 2037-2049. [Link]

• Triebl, A., et al. (2017). Effect of column temperature on the separation of all lipid classes. ResearchGate. [Link]

• Keunchkarian, S., Reta, M., & Castells, C. (2006). Effect of sample solvent on the chromatographic peak shape of analytes eluted under reversed-phase liquid chromatogaphic conditions. Semantic Scholar. [Link]

• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues. [Link]

• ALWSCI. Common Causes Of Peak Tailing in Chromatography. [Link]

• Restek. HPLC Column Selection Guide. [Link]

• Separation Science. (2024). HPLC Peak Splitting: Causes and Solutions. [Link]

• Element Lab Solutions. Peak Tailing in HPLC. [Link]

• Chrom Tech. What Causes Peak Tailing in HPLC? [Link]

• Dolan, J. W. (2004). Understanding Split Peaks. LCGC North America. [Link]

• LCGC International. (2019). Looking into Lipids. [Link]

• Phenomenex. Choosing the Right HPLC Column: A Complete Guide. [Link]

• Agilent Technologies. (2000). The Analysis of Triglycerides in Edible Oils by APCI LC/MS. [Link]

• ResearchGate. (2018). Peak splitting with same column and different samples...cause and can I fix it? [Link]

• Waters Corporation. What are common causes of peak splitting when running an LC column? [Link]

• Chrom Tech. How Column Temperature Affects HPLC Resolution. [Link]

• MacCoss Lab Software. (2021). Retention Time shifts using deuterated internal standards. [Link]

• Waters Corporation. LipidQuan Method Reference Guide. [Link]

• Element Lab Solutions. Column Selection for HPLC Method Development. [Link]

• Klont, F., et al. (2023). Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. Metabolites, 13(1), 126. [Link]

• Klont, F., et al. (2023). Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. PMC. [Link]

• Nacalai Tesque. Troubleshooting Guide for Reversed Phase Chromatography. [Link]

• Biocompare. (2014). Picking the Perfect HPLC Column. [Link]

• Waters Corporation. The Effect of Elevated Column Operating Temperatures on Chromatographic Performance. [Link]

• European Nanomedicine Characterisation Laboratory. (2017). Measuring Lipid Composition – LC-MS/MS. [Link]

• Gąsior, J. S., et al. (2020). Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity. Metabolites, 10(11), 455. [Link]

• Waters Corporation. LipidQuan-R for Triglycerides in Human Serum. [Link]

• Davison, A. S., Milan, A. M., & Dutton, J. J. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry, 50(Pt 3), 274. [Link]

• Diva-portal.org. (2019). Optimization and validation of an analytical method for determination of the distribution of triglycerides. [Link]

• ALWSCI. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. [Link]

• Stoll, D. R. (2022). Essentials of LC Troubleshooting, Part III: Those Peaks Don't Look Right. LCGC North America. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• HALO Columns. (2023). LC Chromatography Troubleshooting Guide. [Link]

• Davison, A. S., Milan, A. M., & Dutton, J. J. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. PubMed. [Link]

• Agilent Technologies. (2009). High-Resolution Analysis of Intact Triglycerides by Reversed Phase HPLC. [Link]

• Waters Corporation. Peak Shape Changes Over Time. [Link]

• AOCS. Reversed-Phase HPLC of Triacylglycerols. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Chromatographic Behavior of Glyceryl tri(pentadecanoate-D29) and Unlabeled Tripentadecanoin

This guide provides an in-depth technical comparison of the retention time behavior of Glyceryl tri(pentadecanoate-D29) and its unlabeled counterpart, tripentadecanoin, in reversed-phase liquid chromatography (RPLC). As the use of stable isotope-labeled internal standards is a cornerstone of quantitative bioanalysis, understanding the subtle yet significant phenomenon of chromatographic isotope effects is critical for ensuring data accuracy and reliability. This document is intended for researchers, scientists, and drug development professionals who utilize these compounds in their analytical workflows.

The Phenomenon: Understanding the Chromatographic Isotope Effect (CIE)

When a hydrogen atom (H) is replaced by its heavier isotope, deuterium (D), minor but measurable changes in the physicochemical properties of a molecule occur. These changes can lead to a difference in retention time between the deuterated and non-deuterated compounds, a phenomenon known as the chromatographic isotope effect (CIE).[1]

The primary cause of this effect lies in the fundamental differences between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. A C-D bond is slightly shorter and stronger than a C-H bond.[1] This results in the deuterated molecule having a smaller van der Waals radius and reduced polarizability.[1]

In the context of reversed-phase liquid chromatography (RPLC), where separation is based on hydrophobicity, these subtle molecular changes can alter the interactions between the analyte and the non-polar stationary phase. Typically, a so-called "inverse isotope effect" is observed, where the deuterated compound exhibits slightly weaker van der Waals interactions with the stationary phase.[1][2] This leads to the deuterated compound spending less time in the stationary phase and, consequently, eluting slightly earlier than its unlabeled analog.[1][2]

For Glyceryl tri(pentadecanoate-D29), where 29 hydrogen atoms in the three pentadecanoate chains are replaced with deuterium, this effect is expected to be observable. The cumulative impact of these isotopic substitutions can lead to a measurable retention time shift.

Expected Retention Time Shift: A Quantitative Perspective

Based on the principles of the inverse isotope effect in RPLC, Glyceryl tri(pentadecanoate-D29) is expected to elute slightly before unlabeled tripentadecanoin . The magnitude of this shift (Δt_R), however, is not constant and is influenced by a variety of experimental factors.

The retention time shift can be quantified as follows:

Δt_R = t_R(unlabeled) - t_R(deuterated)

A positive Δt_R value indicates that the deuterated compound elutes earlier.

Compound	Expected Retention Behavior in RPLC	Rationale
Tripentadecanoin	Later Elution	Stronger hydrophobic interactions with the stationary phase.
Glyceryl tri(pentadecanoate-D29)	Earlier Elution	Weaker hydrophobic interactions due to the cumulative effect of 29 C-D bonds, resulting in slightly lower hydrophobicity.[3]

It is crucial for researchers to empirically determine this shift within their specific analytical method, as variations in instrumentation and conditions can influence the outcome.[4]

Key Factors Influencing the Retention Time Shift

The precise retention time difference between deuterated and unlabeled triglycerides is a multifactorial issue. The following experimental parameters play a significant role:

• Mobile Phase Composition : The organic solvent type (e.g., acetonitrile, methanol, isopropanol) and its proportion to the aqueous phase will modulate the interactions between the analytes and the stationary phase, thereby affecting the retention time shift.[5]

• Stationary Phase Chemistry : While C18 columns are most common for lipid analysis, the specific bonding chemistry, particle size, and pore size of the stationary phase can influence the magnitude of the isotope effect.[6][7]

• Column Temperature : Temperature affects the viscosity of the mobile phase and the kinetics of analyte interaction with the stationary phase. Even minor fluctuations in ambient temperature can cause retention time drift.[4][5] A general rule is that a 1°C increase in temperature can decrease retention time by 1-2%.[4]

• Gradient Elution Profile : The steepness and shape of the solvent gradient can impact the resolution and the observed retention time shift between the two compounds.

• Flow Rate : The velocity of the mobile phase through the column directly influences the retention time of all analytes.[5]

Experimental Protocol: RP-HPLC-MS Analysis of Tripentadecanoin and its Deuterated Analog

This protocol provides a robust methodology for the separation and analysis of tripentadecanoin and Glyceryl tri(pentadecanoate-D29) to determine the retention time shift.

Sample Preparation

• Stock Solutions : Prepare individual stock solutions of tripentadecanoin and Glyceryl tri(pentadecanoate-D29) in a suitable organic solvent (e.g., isopropanol or chloroform/methanol 2:1, v/v) at a concentration of 1 mg/mL.

• Working Solution : Prepare a mixed working solution containing both the unlabeled and deuterated standards at a final concentration of 10 µg/mL each by diluting the stock solutions in the initial mobile phase composition (e.g., 80:20 isopropanol:acetonitrile).

Liquid Chromatography-Mass Spectrometry (LC-MS) Conditions

• LC System : An ultra-high performance liquid chromatography (UHPLC) system is recommended for optimal resolution.

• Column : A reversed-phase C18 column with sub-2 µm particles (e.g., 2.1 mm x 100 mm, 1.8 µm) is suitable for triglyceride analysis.[8][9]

• Mobile Phase A : Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate.

• Mobile Phase B : Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate.

• Gradient Elution :

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Re-equilibrate at 30% B

• Flow Rate : 0.3 mL/min

• Column Temperature : 50°C

• Injection Volume : 5 µL

Mass Spectrometry Conditions

• Ionization : Electrospray Ionization (ESI) in positive ion mode.

• Detection : High-resolution mass spectrometer (e.g., QTOF or Orbitrap).

• Scan Mode : Full scan MS from m/z 100-1200.

• Expected Ions :

  • Tripentadecanoin: [M+NH4]+ at m/z 780.7

  • Glyceryl tri(pentadecanoate-D29): [M+NH4]+ at m/z 869.8 (Note: Exact m/z will depend on the specific D29 isotopologue from the supplier, this is a calculated value based on the name).

Data Analysis

• Acquire the data for the mixed working solution.

• Generate extracted ion chromatograms (EICs) for the [M+NH4]+ adducts of both tripentadecanoin and Glyceryl tri(pentadecanoate-D29).

• Determine the retention time (t_R) at the apex of each chromatographic peak.

• Calculate the retention time shift (Δt_R) as described previously.

Visualization of the Experimental Workflow

Caption: Experimental workflow for determining the retention time shift.

Conclusion and Recommendations

The substitution of hydrogen with deuterium in Glyceryl tri(pentadecanoate-D29) introduces subtle physicochemical changes that are expected to result in a small but measurable retention time shift, with the deuterated compound eluting earlier than unlabeled tripentadecanoin in reversed-phase liquid chromatography.[1] This guide provides the theoretical framework and a practical experimental protocol to characterize this chromatographic isotope effect.

For researchers engaged in quantitative studies, it is imperative to:

• Empirically Verify the Shift : Always confirm the presence and magnitude of the retention time shift using your specific chromatographic method.

• Ensure Adequate Resolution : The chromatographic peaks for the analyte and the deuterated internal standard should be sufficiently resolved to allow for accurate integration.

• Optimize Integration Parameters : If a noticeable shift is present, ensure that the peak integration windows are set appropriately for both the analyte and the internal standard to avoid analytical bias.[10]

By understanding and accounting for the chromatographic isotope effect, scientists can enhance the precision and accuracy of their quantitative lipidomic and bioanalytical assays.

References

• BenchChem. (n.d.).
• Holčapek, M., et al. (2016). Retention behavior of lipids in reversed-phase ultrahigh-performance liquid chromatography–electrospray ionization mass spectrometry.
• He, L., et al. (2016). Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. Proteomics, 16(11-12), 1642-1646.
• Timberline Instruments. (2026, March 8). HPLC Retention Time Drift: Causes & Troubleshooting Guide. Timberline Instruments.
• Separation Science. (2024, July 4). Factors Impacting Chromatography Retention Time.
• Lísa, M., & Holčapek, M. (2021). Retention dependences support highly confident identification of lipid species in human plasma by reversed-phase UHPLC/MS. bioRxiv.
• Wang, H., et al. (2024). Probing Deuteration-Induced Phase Separation in Supported Lipid Monolayers using Hyperspectral TERS Imaging. The Journal of Physical Chemistry Letters.
• Gao, Y., & Liu, Y. (2017). Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study. Molecules, 22(3), 433.
• Holčapek, M., et al. (2016). Retention behavior of lipids in reversed-phase ultrahigh-performance liquid chromatography-electrospray ionization mass spectrometry.
• MacCoss Lab Software. (2021, March 23).
• Long, C. P., & Antoniewicz, M. R. (2014). Kinetic isotope effects significantly influence intracellular metabolite 13C labeling patterns and flux determination. Metabolic engineering, 25, 164-173.
• Wikipedia. (2024). Kinetic isotope effect.
• LGC Standards. (n.d.).
• Chemistry LibreTexts. (2024, May 4). Kinetic Isotope Effects.
• Taylor & Francis. (n.d.). Kinetic isotope effect – Knowledge and References.
• Pope, I., et al. (2021). Hyperspectral CARS microscopy and quantitative unsupervised analysis of deuterated and non-deuterated fatty acid storage in living cells. The Journal of Chemical Physics, 155(22), 224202.
• Li, Y., et al. (2024). Discrimination between the Triglyceride Form and the Ethyl Ester Form of Fish Oil Using Chromatography–Mass Spectrometry. Foods, 13(8), 1128.
• Valero, E., et al. (2008). Novel chromatographic resolution of chiral diacylglycerols and analysis of the stereoselective hydrolysis of triacylglycerols by lipases.
• C/D/N Isotopes. (n.d.).
• NextSDS. (n.d.). GLYCERYL TRI(PENTADECANOATE-D29)
• USP-NF. (2016, July 1).
• Peng, B., et al. (2021). An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts. Metabolites, 11(10), 693.
• Foglia, T. A., et al. (2004). Comparison of Chromatographic Methods for the Determination of Bound Glycerol in Biodiesel.
• Angelova, T., et al. (2022). Regio- and Stereospecific Analysis of Triacylglycerols—A Brief Overview of the Challenges and the Achievements. Molecules, 27(3), 940.

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• 10. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]

Comparing deuterated lipid standards for mass spectrometry calibration curves

The Definitive Guide to Lipidomics Calibration: Comparing Deuterated Standards for Mass Spectrometry

In quantitative lipidomics, the vast structural diversity and varying ionization efficiencies of lipids necessitate the use of Internal Standards (IS). Isotope Dilution Mass Spectrometry (IDMS) remains the gold standard for absolute quantitation. By utilizing stable isotope-labeled analogs that co-elute with endogenous lipids, researchers can perfectly correct for matrix effects, extraction losses, and ion suppression.

However, selecting the right internal standard is not trivial. This guide objectively compares deuterated lipid standards against alternative methodologies, providing the mechanistic causality and self-validating experimental protocols required for robust assay development.

Mechanistic Insight: The Deuterium Isotope Effect in LC-MS

To understand the performance of deuterated standards, one must first understand the physicochemical consequences of isotopic substitution. When protium ( 1 H) is replaced by deuterium ( 2 H) on a lipid's acyl chain, the carbon-deuterium bond is slightly shorter and possesses a lower zero-point energy than a carbon-protium bond.

In Reversed-Phase Liquid Chromatography (RPLC), this structural change translates to1[1]. Consequently, deuterated lipids exhibit a "chromatographic isotope effect," eluting slightly earlier than their endogenous counterparts[2].

Why does this matter? If the retention time (RT) shift is too large, the internal standard and the target analyte will not enter the mass spectrometer simultaneously. This exposes them to slightly different matrix suppression environments, compromising the accuracy of the calibration curve. While3[3], deuterated standards remain the industry workhorse due to their accessibility, cost-effectiveness, and high isotopic purity.

Comparative Analysis: Lipid Standard Strategies

When designing a calibration curve, scientists typically choose between pre-mixed deuterated mixtures, individual deuterated lipids, legacy odd-chain lipids, or emerging 13 C standards.

Table 1: Quantitative Comparison of Lipid Internal Standard Strategies

Standard Type	Retention Time Shift (RPLC)	Matrix Effect Correction	Multiplexing Capability	Relative Cost per Sample	Isotopic Overlap Risk
Pre-Mixed Deuterated (e.g., SPLASH® LIPIDOMIX™)	Minor (<0.1 min)	Excellent	High (Covers all major lipid classes)	Moderate	Low (d7-d31 labeling minimizes M+ overlap)
Individual Deuterated Lipids	Minor (<0.1 min)	Excellent	Low (Requires extensive manual formulation)	High (If highly multiplexed)	Low
Odd-Chain Lipids (Legacy)	None (Co-elutes with itself)	Poor (Elutes at different RT than target lipid)	Moderate	Low	High (Risk of endogenous odd-chain interference)
13 C-Labeled Lipids	None (Perfect co-elution)	Perfect	High (Emerging commercial mixtures)	Very High	Excellent

Performance Verdict: For high-throughput plasma lipidomics, pre-mixed deuterated standards like 4[4]. They deliver exact concentrations of deuterium-labeled lipids across major classes at ratios relative to human plasma, drastically reducing method development time while maintaining robust quantitative accuracy[5].

Experimental Protocol: Generating a Self-Validating Calibration Curve

A robust calibration protocol must be a self-validating system. The following methodology outlines how to construct a reliable LC-MS/MS calibration curve using a deuterated IS mixture for plasma lipidomics.

Phase 1: Matrix Selection & Preparation Causality: True "analyte-free" biological plasma does not exist. To build a calibration curve with an intercept that passes through zero, you must use a surrogate matrix (e.g., 2% Bovine Serum Albumin in PBS). This mimics the protein-binding and ion-suppression environment of plasma without contributing background endogenous lipids.

Phase 2: Spiking Strategy

• Prepare Calibrators: Create a 6- to 8-point serial dilution of unlabeled lipid standards in the surrogate matrix.

• Add Internal Standard: Spike a constant volume (e.g., 5 µL) of the deuterated IS mixture (e.g., SPLASH Lipidomix) into all calibrators, biological samples, and Quality Control (QC) samples. Causality: The constant concentration of the IS acts as the denominator in the peak area ratio (Analyte Area / IS Area), mathematically canceling out run-to-run variations in extraction efficiency and MS source ionization.

Phase 3: Biphasic Extraction (Modified Folch)

• Add 800 µL of ice-cold Chloroform:Methanol (2:1, v/v) to 10 µL of the spiked sample.

• Vortex for 30 seconds, then add 150 µL of LC-MS grade water to induce phase separation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C. Causality: The biphasic nature of this solvent system forces non-polar lipids into the lower organic (chloroform) phase, while polar metabolites and precipitating proteins are trapped in the upper aqueous phase and interface.6[6].

Phase 4: Self-Validating QC Integration To ensure the system is self-validating, every analytical batch must include:

• Double Blank: Surrogate matrix + extraction solvent (No IS, No Analyte). Validates lack of system carryover.

• Zero Calibrator: Surrogate matrix + IS only. Validates that the deuterated standard does not contain unlabeled isotopic impurities that could artificially inflate the lower limit of quantification (LLOQ).

• Pooled Biological QCs: Injected every 10 samples to monitor retention time stability and IS area drift.

Workflow Visualization

Workflow of Isotope Dilution Mass Spectrometry (IDMS) for quantitative lipidomics.

Conclusion

For rigorous quantitative lipidomics, the choice of internal standard dictates the reliability of the data. While 13 C-labeled standards offer the theoretical perfection of zero retention time shift, commercially available pre-mixed deuterated standards (like SPLASH Lipidomix) currently offer the best pragmatic solution for high-throughput laboratories. By pairing these highly multiplexed standards with a self-validating surrogate matrix protocol, researchers can achieve highly reproducible, publication-quality calibration curves.

References

• Analytical Considerations of Stable Isotope Labelling in Lipidomics. MDPI.[Link]

• Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. Analytical Chemistry (ACS Publications).[Link]

• Validation of a multiplexed and targeted lipidomics assay for accurate quantification. PMC (NIH).[Link]

• Highly reliable LC-MS lipidomics database for efficient human plasma profiling based on NIST SRM 1950. PMC (NIH).[Link]

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• 2. Analytical Considerations of Stable Isotope Labelling in Lipidomics [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Glyceryl tri(pentadecanoate-D29)

As a Senior Application Scientist, I approach laboratory safety not just as a matter of occupational health, but as a fundamental prerequisite for analytical data integrity. When handling high-value, isotopically labeled internal standards like Glyceryl tri(pentadecanoate-D29), your Personal Protective Equipment (PPE) serves a dual mandate: it protects you from the toxic organic solvents required for dissolution, and it protects the standard from you.

In modern high-throughput lipidomics—such as comprehensive extraction workflows used to quantify long-chain glycerolipids —this fully deuterated triglyceride (often abbreviated as IS_TG_45:0-d87) is indispensable. The following guide synthesizes chemical hazard data with field-proven operational logic to ensure a safe, contamination-free workflow.

Physicochemical Profile & Hazard Causality

To understand the required PPE, we must first understand the physical and chemical nature of the compound . Glyceryl tri(pentadecanoate-D29) is a highly hydrophobic, non-polar lipid. While the neat solid is generally non-hazardous for transport , its handling introduces specific logistical challenges.

Property	Quantitative Value / Description
Chemical Name	Glyceryl tri(pentadecanoate-D29) / Tripentadecanoin-d87
CAS Number	352431-43-7
Molecular Formula	C48H5D87O6
Molecular Weight	852.79 g/mol
Physical State	Fine White Solid / Powder
Isotopic Purity	≥ 99 atom % D
Solubility	Insoluble in water; Soluble in Chloroform:Methanol

The Causality of Risk: Because it is a fine, non-polar powder, it is highly susceptible to electrostatic repulsion. Opening a vial without proper static mitigation can cause the powder to aerosolize, leading to inhalation exposure and loss of an expensive standard. Furthermore, because it requires aggressive halogenated solvent mixtures (e.g., Chloroform:Methanol) for dissolution, the primary chemical hazards in this workflow stem from the vehicle, not the lipid itself.

Essential PPE & The Logic of Contamination Prevention

Standard PPE is insufficient for trace-level lipidomics. Every choice must be deliberate to prevent the introduction of background noise (e.g., human sebum, squalene, or polymer additives).

• Powder-Free Nitrile Gloves:

  • Causality: Latex gloves contain extractable lipids and proteins, and powdered gloves introduce massive particulate contamination. Nitrile provides a temporary chemical barrier against chloroform splashes while sealing away human skin lipids that would otherwise ruin the standard's baseline purity.

• 100% Cotton Lab Coat:

  • Causality: Synthetic polyester blends generate significant static electricity. When you reach into the fume hood, a synthetic coat can induce a charge on the glass vial, causing the deuterated powder to cling to your spatula or fly out of the container. Cotton mitigates this electrostatic risk.

• Chemical Splash Goggles:

  • Causality: The required dissolution vehicle (Chloroform:Methanol, 2:1 v/v) poses a severe risk of ocular damage and rapid absorption. Safety glasses with side shields are inadequate; fully sealed goggles are mandatory during the dissolution phase.

Operational Plan: Stock Solution Preparation

A robust protocol must be a self-validating system. You cannot assume your stock is pure simply because you followed the steps; you must build verification into the workflow.

Step 1: Environmental Decontamination Don all PPE. Wipe down the analytical microbalance and the fume hood surface with MS-grade methanol. Why? This removes ambient lipid residues left by previous operators.

Step 2: Static Mitigation & Weighing Pass an anti-static gun (e.g., Zerostat) over your metal weighing spatula and the amber glass target vial. Accurately weigh 1.0 mg of Glyceryl tri(pentadecanoate-D29) into the vial.

Step 3: Dissolution via Glass Displacement Add 1.0 mL of Chloroform:Methanol (2:1, v/v) using a glass positive-displacement syringe or pipette. Why? Standard air-displacement pipettes utilize polypropylene tips. Chloroform will instantly leach plasticizers (like bis(2-ethylhexyl) phthalate) from the plastic, causing severe ion suppression in the mass spectrometer.

Step 4: System Validation (The Self-Validating Step) Before using the stock in an assay, dilute a 10 µL aliquot (1:100 in mobile phase) and inject it into the LC-MS/MS alongside a pure solvent blank. Why? This confirms the presence of the expected [M+NH4]+ adduct (m/z ~870.8) and proves that your PPE and handling techniques successfully excluded background contaminants.

Step 5: Storage Purge the vial headspace with Argon gas to displace oxygen, seal with a PTFE-lined cap, and store at -20°C.

Workflow Visualization

Fig 1: Operational workflow for Glyceryl tri(pentadecanoate-D29) handling and validation.

Spill Management & Disposal Plan

Because the primary hazard is the solvent vehicle, spill and disposal protocols must align with halogenated organic waste standards.

• Solid Spills (Neat Powder): Do not sweep. Dampen a lint-free cleanroom wipe with MS-grade methanol and gently wipe the area to dissolve and lift the lipid. Place the wipe in a sealed solid waste container.

• Liquid Spills (Dissolved Stock): Evacuate the immediate area if outside a fume hood. Absorb the spill with an inert, non-combustible absorbent pad.

• Disposal: All rinsates, contaminated vials, and absorbent pads must be disposed of in a clearly labeled Halogenated Organic Waste bin. Never mix chloroform-containing waste with standard aqueous or non-halogenated organic streams, as this can cause dangerous exothermic reactions in the waste carboy.

References

• Jenkins, B., Ronis, M., & Koulman, A. (2020). LC-MS Lipidomics: Exploiting a Simple High-Throughput Method for the Comprehensive Extraction of Lipids in a Ruminant Fat Dose-Response Study. Metabolites, 10(7), 296. URL:[Link]

• Chemsrc. (2025). CAS#:352431-43-7 | 1,2,3-Propanetriyl tri(2H29)pentadecanoate Physical and Chemical Properties. URL:[Link]

• NextSDS. (2026). GLYCERYL TRI(PENTADECANOATE-D29) — Chemical Substance Information and Regulatory Data. URL: [Link]